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Compound of Interest

Compound Name: Methoxyphenamine hydrochloride

Cat. No.: B3395912 Get Quote

Methoxyphenamine Hydrochloride: A Reference
Standard for Analytical Excellence
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Methoxyphenamine hydrochloride, known chemically as 1-(2-methoxyphenyl)-N-

methylpropan-2-amine hydrochloride, is a sympathomimetic amine of the amphetamine class.

[1] It functions as a β-adrenergic receptor agonist and has been utilized as a bronchodilator.[2]

[3][4] In the realm of analytical chemistry, Methoxyphenamine hydrochloride serves as a

critical reference standard for the accurate identification and quantification of this compound in

various matrices, including pharmaceutical formulations and biological samples.[5][6][7] Its

well-defined chemical and physical properties make it an ideal candidate for method

development, validation, and routine quality control.

This document provides detailed application notes and experimental protocols for the use of

Methoxyphenamine hydrochloride as a reference standard in common analytical techniques

such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS).
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A thorough understanding of the physicochemical properties of a reference standard is

fundamental to its proper handling, storage, and application in analytical methodologies.

Property Value Reference

Chemical Formula C₁₁H₁₈ClNO [5][8]

Molecular Weight 215.72 g/mol [5][8]

CAS Number 5588-10-3 [8][9]

Appearance Solid [7]

IUPAC Name

1-(2-methoxyphenyl)-N-

methylpropan-2-

amine;hydrochloride

[8]

Synonyms

Orthoxine hydrochloride,

Ortodrinex hydrochloride, 2-

methoxy-N-

methylamphetamine (OMMA)

[1][5][8]

Mechanism of Action: Adrenergic Signaling
Methoxyphenamine hydrochloride exerts its pharmacological effects by acting as a β-

adrenergic receptor agonist.[2][3][4] This interaction stimulates the release of norepinephrine, a

key neurotransmitter in the sympathetic nervous system, leading to the activation of both alpha

and beta-adrenergic receptors.[10] This cascade of events results in physiological responses

such as bronchodilation and vasoconstriction, which are therapeutically beneficial for

respiratory conditions.[10]

Cell Membrane Intracellular Signaling

Methoxyphenamine Beta-Adrenergic ReceptorBinds to G-Protein ActivationActivates Adenylate Cyclase Activation cAMP ProductionATP to cAMP Protein Kinase A (PKA) Activation Cellular ResponsePhosphorylation Cascade Bronchodilation
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Beta-Adrenergic Receptor Signaling Pathway

Analytical Applications and Protocols
The use of Methoxyphenamine hydrochloride as a reference standard is crucial for ensuring

the accuracy and reliability of analytical data. Below are detailed protocols for its application in

HPLC and GC-MS analysis.

High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used technique for the separation, identification, and quantification of drug

compounds.

Experimental Workflow for HPLC Analysis
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Protocol for HPLC Analysis of Methoxyphenamine Hydrochloride in Pharmaceutical Dosage

Forms

This protocol is adapted from a validated method for the simultaneous determination of multiple

active pharmaceutical ingredients.[11]

1. Instrumentation and Chromatographic Conditions:

HPLC System: A standard HPLC system equipped with a UV detector.

Column: Ultrasphere C18, 5 µm particle size.[11]

Mobile Phase: Dichloromethane-methanol-0.25% (v/v) diethylamine aqueous solution

(20:60:20, v/v/v).[11]

Flow Rate: 1.0 mL/min.[11]

Detection Wavelength: 264 nm.[11]

Injection Volume: 20 µL.

2. Preparation of Standard Solutions:

Accurately weigh a suitable amount of Methoxyphenamine hydrochloride reference

standard.

Dissolve in the mobile phase to prepare a stock solution of known concentration.

Perform serial dilutions of the stock solution to prepare a series of calibration standards. A

typical linearity range for Methoxyphenamine hydrochloride is 62.5-375 µg/mL.[11]

3. Preparation of Sample Solutions:

For capsule dosage forms, accurately weigh the contents of a representative number of

capsules.

Dissolve a portion of the powdered content, equivalent to a target concentration of

Methoxyphenamine hydrochloride, in the mobile phase.
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Filter the solution through a 0.45 µm filter prior to injection.

4. Analysis:

Inject the standard solutions to construct a calibration curve.

Inject the sample solutions.

Identify the Methoxyphenamine peak in the sample chromatogram by comparing the

retention time with that of the standard.

Quantify the amount of Methoxyphenamine hydrochloride in the sample using the

calibration curve.

Quantitative Data Summary for HPLC Method

Parameter
Methoxyphenamine
Hydrochloride

Reference

Linearity Range 62.5 - 375 µg/mL [11]

Intra-day RSD 0.4 - 0.6% [11]

Inter-day RSD 0.4 - 0.6% [11]

Recovery 99.8 ± 0.9% to 100.4 ± 1.6% [11]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of volatile and semi-

volatile compounds, often employed in doping control analysis.[12]

Experimental Workflow for GC-MS Analysis
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Protocol for GC-MS Analysis of Methoxyphenamine in Urine

This protocol is based on a method used for doping control analysis.[12]

1. Instrumentation and Conditions:

GC-MS System: A standard GC-MS system.

Column: HP-5MS, 24 m x 0.25 mm i.d., 0.25 µm film thickness.[12]

Carrier Gas: Helium.[12]

Temperature Program: 85°C for 0.1 min, then ramp to 330°C at 28°C/min.[12]

Injection Mode: Split 1:10.[12]

MS Mode: Electron Ionization (EI) in SCAN mode (m/z 40-400).[12]

2. Preparation of Standard Solutions:

Prepare a stock solution of Methoxyphenamine hydrochloride reference standard in a

suitable solvent (e.g., methanol).

Prepare working standards by diluting the stock solution.

3. Sample Preparation (Liquid-Liquid Extraction):

To 5 mL of urine, adjust the pH to 14.[12]

Add 2 mL of tert-butylmethyl ether and vortex to extract the analyte.[12]

Centrifuge to separate the layers.

Transfer the organic layer (ether) for injection.

4. Analysis:

Inject 5 µL of the ether layer into the GC-MS system.[12]
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Acquire mass spectra in full scan mode.

Identify Methoxyphenamine by its characteristic mass spectrum and retention time compared

to the reference standard.

Quantitative Data Summary for LC-MS/MS Confirmation Method

While the primary screening can be done by GC-MS, a more sensitive confirmation is often

performed by LC-MS/MS.

Parameter Methoxyphenamine Reference

Limit of Detection (LOD) 0.7 ng/mL [12][13]

Intraday Precision (RSD) 2.5 - 5.8% [12][13]

Interday Precision (RSD) 10.8 - 16.2% [12][13]

Conclusion
Methoxyphenamine hydrochloride is an indispensable reference standard for the accurate

and precise analytical determination of this compound. The protocols and data presented

herein provide a comprehensive guide for researchers, scientists, and drug development

professionals to establish robust and reliable analytical methods. Adherence to these

methodologies, utilizing a certified reference standard, will ensure the integrity and validity of

analytical results in both research and quality control settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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